Coluracetam
Coluracetam
Coluracetam, also known as BCI-540; MKC-231, is a AMPA receptor agonist potentially for the treatment of major depression and anxiety. MKC-231 antagonizes phencyclidine-induced behavioral deficits and reduction in septal cholinergic neurons in rats. MKC-231 ameliorates working memory deficits and decreased hippocampal acetylcholine induced by ethylcholine aziridinium ion in mice.
Brand Name:
Vulcanchem
CAS No.:
135463-81-9
VCID:
VC0524190
InChI:
InChI=1S/C19H23N3O3/c1-11-12(2)25-19-17(11)18(13-6-3-4-7-14(13)20-19)21-15(23)10-22-9-5-8-16(22)24/h3-10H2,1-2H3,(H,20,21,23)
SMILES:
CC1=C(OC2=NC3=C(CCCC3)C(=C12)NC(=O)CN4CCCC4=O)C
Molecular Formula:
C19H23N3O3
Molecular Weight:
341.4 g/mol
Coluracetam
CAS No.: 135463-81-9
Inhibitors
Cat. No.: VC0524190
Molecular Formula: C19H23N3O3
Molecular Weight: 341.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
| Description | Coluracetam, also known as BCI-540; MKC-231, is a AMPA receptor agonist potentially for the treatment of major depression and anxiety. MKC-231 antagonizes phencyclidine-induced behavioral deficits and reduction in septal cholinergic neurons in rats. MKC-231 ameliorates working memory deficits and decreased hippocampal acetylcholine induced by ethylcholine aziridinium ion in mice. |
|---|---|
| CAS No. | 135463-81-9 |
| Molecular Formula | C19H23N3O3 |
| Molecular Weight | 341.4 g/mol |
| IUPAC Name | N-(2,3-dimethyl-5,6,7,8-tetrahydrofuro[2,3-b]quinolin-4-yl)-2-(2-oxopyrrolidin-1-yl)acetamide |
| Standard InChI | InChI=1S/C19H23N3O3/c1-11-12(2)25-19-17(11)18(13-6-3-4-7-14(13)20-19)21-15(23)10-22-9-5-8-16(22)24/h3-10H2,1-2H3,(H,20,21,23) |
| Standard InChI Key | PSPGQHXMUKWNDI-UHFFFAOYSA-N |
| SMILES | CC1=C(OC2=NC3=C(CCCC3)C(=C12)NC(=O)CN4CCCC4=O)C |
| Canonical SMILES | CC1=C(OC2=NC3=C(CCCC3)C(=C12)NC(=O)CN4CCCC4=O)C |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume